Cas no 1312137-82-8 (3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid)

3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid is a halogenated indole derivative with a carboxylic acid functional group at the 2-position and an isopropyl substituent at the 6-position. The chlorine atom at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its indole core structure is significant in medicinal chemistry due to its prevalence in bioactive compounds. The compound exhibits moderate stability under standard conditions, allowing for versatile applications in cross-coupling reactions, amide formations, and other derivatizations. Its structural features contribute to its potential use in designing enzyme inhibitors or receptor modulators, particularly in targeting indole-binding proteins. The presence of both electron-withdrawing (chloro) and electron-donating (isopropyl) groups offers interesting electronic properties for further chemical modifications.

3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid structure

1312137-82-8 structure

Product Name:3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid

CAS No:1312137-82-8

MF:C₁₂H₁₂ClNO₂

MW:237.682182312012

CID:1063639

Update Time:2025-07-02

3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid
- 3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid
- Inchi： 1S/C12H12ClNO2/c1-6(2)7-3-4-8-9(5-7)14-11(10(8)13)12(15)16/h3-6,14H,1-2H3,(H,15,16)
- InChI Key： DSPAULDBRHXIPD-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)NC2C=C(C=CC=21)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 282
Topological Polar Surface Area: 53.1

3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid Pricemore >>

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Chemenu	CM256323-1g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	95%+	1g	$776	2024-08-02
Chemenu	CM256323-5g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	95%+	5g	$1987	2024-08-02
Chemenu	CM256323-1g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	95%+	1g	$776	2021-08-04
Chemenu	CM256323-5g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	95%+	5g	$1987	2021-08-04
TRC	C369785-25mg	3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid	1312137-82-8		25mg	$ 207.00	2023-04-18
TRC	C369785-250mg	3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid	1312137-82-8		250mg	$ 1642.00	2023-04-18
TRC	C369785-1g	3-Chloro-6-(1-methylethyl)-1H-indole-2-carboxylic Acid	1312137-82-8		1g	$ 4500.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1631857-1g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	98%	1g	￥12063.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1631857-5g	3-Chloro-6-isopropyl-1H-indole-2-carboxylic acid	1312137-82-8	98%	5g	￥30879.00	2024-08-09